1,1,2,2-Tetrakis(4'-(pyridin-4-yl)-[1,1'-biphenyl]-4-yl)ethene

• IUPAC Name: 4-[4-[4-[1,2,2-tris[4-(4-pyridin-4-ylphenyl)phenyl]ethenyl]phenyl]phenyl]pyridine
• InChI: InChI=1S/C70H48N4/c1-9-57(61-33-41-71-42-34-61)10-2-49(1)53-17-25-65(26-18-53)69(66-27-19-54(20-28-66)50-3-11-58(12-4-50)62-35-43-72-44-36-62)70(67-29-21-55(22-30-67)51-5-13-59(14-6-51)63-37-45-73-46-38-63)68-31-23-56(24-32-68)52-7-15-60(16-8-52)64-39-47-74-48-40-64/h1-48H
• InChI Key: IURBJRJGKJBLGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)C(=C(C3=CC=C(C=C3)C4=CC=C(C=C4)C5=CC=NC=C5)C6=CC=C(C=C6)C7=CC=C(C=C7)C8=CC=NC=C8)C9=CC=C(C=C9)C1=CC=C(C=C1)C1=CC=NC=C1)C1=CC=NC=C1
• Molecular Formula: C70H48N4
• Molecular Weight: 945.2 g/mol

Description

1,1,2,2-Tetrakis(4'-(pyridin-4-yl)-[1,1'-biphenyl]-4-yl)ethene is a useful research compound. Its molecular formula is C70H48N4 and its molecular weight is 945.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Polymetallic Coordination Chemistry and Catalysis : Derivatives of tetrakis(2-hydroxyphenyl)ethene, a related compound, are utilized in polymetallic coordination chemistry and catalysis. These derivatives promote multiple metal bridging over chelating coordination modes, which are essential in these fields (Verkerk et al., 2002).

• Electro-Optic Materials : The synthesis of 1,1,2,2-Tetrakis(4'-(pyridin-4-yl)-[1,1'-biphenyl]-4-yl)ethene shows potential in the development of electro-optic materials. These materials have significant implications in various electronic and photonic applications (Facchetti et al., 2003).

• Homogeneous Polymerization of Ethene : A novel co-catalyst that includes tetrakis compounds has shown higher activity in the homogeneous polymerization of ethene compared to commonly used co-catalysts. This advancement could impact the production and properties of polyethylene materials (Kaul et al., 2001).

• Single-Molecule Conductance Measurements : The tetrakis(4-aminophenyl)ethene, a structurally similar compound, can bind to gold electrodes, which is useful in single-molecule conductance measurements. This application is crucial in the field of molecular electronics (Rivero et al., 2020).

• Fluorescent Platforms and Cancer Cell Imaging : Tetraphenylethene-based supramolecular coordination frameworks, closely related to the compound , are used as fluorescent platforms and energy donors in artificial light-harvesting materials and for imaging cancer cells (Wang et al., 2020).

• Solvent Sensing and Luminescent Thermometer : A synthesized complex involving a similar compound exhibits intense blue luminescence and sensitivity to solvents, making it useful in solvent sensing and as a luminescent thermometer (Xiong et al., 2019).

• Spin-Crossover Behaviors in Coordination Polymers : The reaction of 1,1,2,2-tetrakis(4-(pyridin-4-yl)phenyl)ethene with Fe(NCBH3)2 produces a coordination polymer with spin-crossover behaviors, which are significant in materials science and magnetic properties studies (Xue et al., 2019).

• Sensing of Volatile Organic Compounds (VOCs) : Tetraphenylethylene immobilized metal-organic frameworks, which are structurally related, can be used as sensors for detecting hazardous substances like Cr2O7^2- and nitroaromatic explosives (Wu et al., 2017).